Cas no 697300-72-4 (3-Bromo-2-fluoro-5-iodopyridine)

3-Bromo-2-fluoro-5-iodopyridine is a halogenated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its distinct substitution pattern—bromo, fluoro, and iodo groups at the 3-, 2-, and 5-positions, respectively—enhances its reactivity in cross-coupling reactions, such as Suzuki or Sonogashira couplings, facilitating the construction of complex heterocyclic frameworks. The electron-withdrawing effects of the halogens improve regioselectivity in nucleophilic aromatic substitutions. This compound serves as a versatile intermediate for designing bioactive molecules, offering precise control over molecular architecture. High purity and stability under standard conditions further underscore its suitability for advanced synthetic applications.

3-Bromo-2-fluoro-5-iodopyridine structure

697300-72-4 structure

Product Name:3-Bromo-2-fluoro-5-iodopyridine

CAS No:697300-72-4

MF:C₅H₂BrFIN

MW:301.882956027985

MDL:MFCD09038024

CID:974119

PubChem ID:46238396

Update Time:2025-06-07

3-Bromo-2-fluoro-5-iodopyridine Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-2-fluoro-5-iodopyridine
- AG-G-71819
- AK-80093
- ANW-58559
- CTK5D1121
- KB-70502
- SBB062741
- SCHEMBL15633375
- FT-0703184
- 3-bromo-2-fluoro-5-iodo-pyridine
- MLOIGFZNGAEEDT-UHFFFAOYSA-N
- 697300-72-4
- MFCD09038024
- AKOS005137920
- EN300-7163536
- A866766
- SY344701
- CS-0455030
- SB73770
- DTXSID00673172
- DB-082219
- G79855
- MDL： MFCD09038024
- Inchi： 1S/C5H2BrFIN/c6-4-1-3(8)2-9-5(4)7/h1-2H
- InChI Key： MLOIGFZNGAEEDT-UHFFFAOYSA-N
- SMILES： IC1=CN=C(C(=C1)Br)F

Computed Properties

Exact Mass: 300.84000
Monoisotopic Mass: 300.84
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 103
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 12.9A^2
XLogP3: 2.6

Experimental Properties

Density: 2.412
Boiling Point: 268.4 °C at 760 mmHg
Flash Point: 116.1 °C
Refractive Index: 1.637
PSA: 12.89000
LogP: 2.58780

3-Bromo-2-fluoro-5-iodopyridine Pricemore >>

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